Cas no 90054-44-7 (4(1H)-Pyridazinone, 3-benzoyl-5-(4-methoxyphenyl)-)

• Product Name: 4(1H)-Pyridazinone, 3-benzoyl-5-(4-methoxyphenyl)-
• CAS No: 90054-44-7
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 795410
• PubChem ID: 71430536
• Update Time: 2025-04-19

4(1H)-Pyridazinone, 3-benzoyl-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridazinone, 3-benzoyl-5-(4-methoxyphenyl)-
• 3-benzoyl-5-(4-methoxyphenyl)-1H-pyridazin-4-one
• 3-Benzoyl-5-(4-methoxyphenyl)pyridazin-4(1H)-one
• 90054-44-7
• DTXSID40849152

• Inchi： 1S/C18H14N2O3/c1-23-14-9-7-12(8-10-14)15-11-19-20-16(18(15)22)17(21)13-5-3-2-4-6-13/h2-11H,1H3,(H,19,22)
• InChI Key： BHISKKOGSGFXPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CNN=C(C(C2C=CC=CC=2)=O)C1=O

Computed Properties

• Exact Mass: 306.10044231g/mol
• Monoisotopic Mass: 306.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.8Ų